Calcium digallium tetrasulphide

• CAS No.: 12590-00-0
• Molecular Formula: CaGa2S4
• Molecular Weight: 307.8 g/mol
• IUPAC Name: calcium;digallium;tetrasulfide
• InChI: InChI=1S/Ca.2Ga.4S/q+2;2*+3;4*-2
• InChI Key: ZWXGJPPNIDLVCQ-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[S-2].[Ca+2].[Ga+3].[Ga+3]

Description

Calcium digallium tetrasulphide (CaGa₂S₄) is a ternary inorganic compound composed of calcium (Ca), gallium (Ga), and sulfur (S). Its CAS registry number is 22421-71-2, and it was formally registered on 31 May 2018 . While direct studies on this compound are sparse in the provided evidence, its structural and functional properties can be inferred from analogous sulfides.

Comparison with Similar Compounds

Structural and Compositional Comparisons

Calcium digallium tetrasulphide belongs to the broader class of metal sulfides , which include binary (e.g., CaS, Ga₂S₃) and ternary (e.g., CaAl₂S₄) compounds. Key comparisons are outlined below:

Table 1: Structural and Compositional Properties

Compound	Formula	Molecular Weight (g/mol)	Crystal System (Inferred)	Key Elements
This compound	CaGa₂S₄	~290.27	Likely tetrahedral	Ca, Ga, S
Calcium sulfide	CaS	72.14	Cubic (rock salt)	Ca, S
Gallium(III) sulfide	Ga₂S₃	235.64	Orthorhombic or layered	Ga, S
Calcium aluminum tetrasulphide	CaAl₂S₄	~224.23	Tetrahedral	Ca, Al, S

Notes:

• Ga₂S₃ is a direct semiconductor with a bandgap of ~2.4–3.0 eV, suggesting CaGa₂S₄ may exhibit similar optoelectronic behavior .

Table 2: Functional Comparisons

Compound	Key Properties	Industrial Applications
This compound	Semiconductor (inferred), thermal stability	Potential use in LEDs, photovoltaic cells
Calcium sulfide	High melting point (~2,525°C), alkaline	Agriculture (pesticide formulations)
Gallium(III) sulfide	Wide bandgap, photoconductive	Thin-film transistors, sensors
Calcium aluminum tetrasulphide	Ionic conductor, refractory material	Solid-state electrolytes, ceramics

Key Findings :

• Agricultural vs. Electronic Use : While CaS is used in lime-sulfur pesticides due to its soluble polysulfide derivatives (e.g., CaS₄, CaS₅) , CaGa₂S₄’s gallium content likely shifts its utility toward optoelectronics , akin to Ga₂S₃.
• Bandgap Engineering : Ternary sulfides like CaGa₂S₄ offer flexibility in tuning electronic properties by adjusting metal ratios, a feature less accessible in binary sulfides .

Stability and Reactivity

• Thermal Stability : Calcium sulfides (e.g., CaS) exhibit high thermal stability, but the addition of gallium may reduce melting points due to Ga-S bond dynamics.
• Chemical Reactivity : Unlike organic polysulfides (e.g., diallyl tetrasulphide in garlic extracts), CaGa₂S₄ is expected to resist hydrolysis under ambient conditions, similar to Ga₂S₃ .